Cas no 2171763-33-8 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid)
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid
- 2171763-33-8
- 3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid
- EN300-1540508
-
- Inchi: 1S/C27H32N2O6/c1-16(2)17(13-24(30)31)14-28-26(32)25-23(11-12-34-25)29-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23,25H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: QDXSNQAFXQTIFY-UHFFFAOYSA-N
- SMILES: O1CCC(C1C(NCC(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 114Ų
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1540508-0.05g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-0.1g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-0.25g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-0.5g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-1.0g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-2.5g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-5.0g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-10.0g |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1540508-50mg |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1540508-100mg |
3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)-4-methylpentanoic acid |
2171763-33-8 | 100mg |
$2963.0 | 2023-09-26 |
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid
Introduction to Compound CAS No. 2171763-33-8: 3-{[3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}oxolan-2-ylformamido]methyl}-4-methylpentanoic Acid
The compound with CAS No. 2171763-33-8, known as 3-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}oxolan-2-ylformamido]methyl}-4-methylpentanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether moiety, and a pentanoic acid backbone. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.
Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and drug delivery systems. The Fmoc group serves as an excellent protecting group for amino acids, ensuring stability during synthesis while enabling controlled deprotection under specific conditions. In the context of this compound, the Fmoc group is strategically positioned to facilitate selective reactivity, making it an ideal candidate for use in multicomponent reactions and click chemistry.
The cyclic ether moiety in the molecule adds another layer of complexity and functionality. Cyclic ethers are known for their ability to form stable complexes with metal ions, which can be exploited in catalytic processes and coordination chemistry. Additionally, the presence of the pentanoic acid backbone introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents and suitability for biological applications.
Recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of this compound at an unprecedented level of detail. These studies have revealed that the molecule exhibits unique electronic characteristics due to the conjugation between the fluorenyl group and the ether oxygen. This conjugation not only stabilizes the molecule but also imparts photoluminescent properties, making it a promising candidate for use in optoelectronic materials.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, esterifications, and cyclizations. The synthesis strategy typically begins with the preparation of the Fmoc derivative, followed by its coupling with a suitably substituted oxolane derivative. The final step involves introducing the pentanoic acid moiety through a series of oxidation and functionalization reactions.
The applications of this compound are diverse and span multiple disciplines. In pharmaceutical research, it can serve as a precursor for bioactive peptides and proteins with tailored functionalities. In materials science, its photoluminescent properties make it a potential candidate for use in light-emitting diodes (LEDs) and sensors. Furthermore, its ability to form stable metal complexes opens up possibilities in catalysis and nanotechnology.
Recent breakthroughs in green chemistry have also led to the development of more sustainable methods for synthesizing this compound. Researchers have explored the use of enzymatic catalysts and renewable feedstocks to reduce the environmental footprint of its production process. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.
In conclusion, CAS No. 2171763-33-8 represents a cutting-edge compound with immense potential across various scientific domains. Its intricate structure combines multiple functional groups that offer versatility in synthesis and application. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play a pivotal role in advancing both fundamental science and industrial innovation.
2171763-33-8 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)